Cas no 2580210-95-1 (8-Aminobicyclo[4.2.0]octane-7-carboxylic acid)

• Product Name: 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid
• CAS No: 2580210-95-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6028129
• PubChem ID: 165891026
• Update Time: 2025-07-15

8-Aminobicyclo[4.2.0]octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7431529
• 2580210-95-1
• 8-aminobicyclo[4.2.0]octane-7-carboxylic acid
• 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid

• Inchi： 1S/C9H15NO2/c10-8-6-4-2-1-3-5(6)7(8)9(11)12/h5-8H,1-4,10H2,(H,11,12)
• InChI Key： CVEGBBSJQUAHNB-UHFFFAOYSA-N
• SMILES： OC(C1C(C2CCCCC21)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid

8-Aminobicyclo[4.2.0]octane-7-carboxylic acid (CAS No. 2580210-95-1): A Comprehensive Overview

8-Aminobicyclo[4.2.0]octane-7-carboxylic acid, identified by its CAS number 2580210-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential applications in drug development. The compound's structure, featuring a bicyclo[4.2.0]octane core substituted with an amino group at the 8-position and a carboxylic acid group at the 7-position, presents a versatile scaffold for chemical modifications and biological investigations.

The< strong>8-Aminobicyclo[4.2.0]octane-7-carboxylic acid molecule exhibits a high degree of conformational flexibility, which is a critical factor in its utility as a building block for designing novel bioactive molecules. The presence of both an amino group and a carboxylic acid group allows for diverse functionalization strategies, including amide bond formation, esterification, and coupling reactions with other pharmacophores. These properties make it an attractive candidate for the synthesis of peptidomimetics and other therapeutic agents.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and resistance to enzymatic degradation. The< strong>bicyclo[4.2.0]octane scaffold is particularly well-suited for this purpose, as it can mimic the backbone conformation of peptides while introducing additional chemical diversity. This has led to several studies exploring the use of derivatives of 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid in the design of novel inhibitors and modulators of biological pathways.

One notable area of research involving 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid is its application in the development of small-molecule drugs targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered challenging targets for drug discovery due to their large binding surfaces and lack of well-defined binding pockets. However, the< strong>flexible bicyclic structure of this compound allows it to adopt multiple conformations that can effectively interact with PPIs, thereby facilitating the development of potent and selective inhibitors.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid interacts with biological targets. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in protein binding sites, making it an effective scaffold for drug design. Additionally, the carboxylic acid group at the 7-position provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of their lead compounds.

The< strong>CAS No. 2580210-95-1 designation ensures that researchers have access to high-quality material with well-characterized properties, which is essential for reproducible experimental results. The compound's purity and stability have been rigorously tested, making it suitable for use in both academic research and industrial applications. Furthermore, its availability from reputable chemical suppliers ensures that scientists around the world can explore its potential without significant hurdles.

In conclusion, 8-Aminobicyclo[4.2.0]octane-7-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its versatility in chemical modifications, make it an invaluable tool for medicinal chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.